Cas no 1256787-76-4 (4-Bromo-1-(trifluoromethyl)isoquinoline)

• Product Name: 4-Bromo-1-(trifluoromethyl)isoquinoline
• CAS No: 1256787-76-4
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• CID: 4691512
• Update Time: 2023-08-14

4-Bromo-1-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(trifluoromethyl)isoquinoline

• Inchi： 1S/C10H5BrF3N/c11-8-5-15-9(10(12,13)14)7-4-2-1-3-6(7)8/h1-5H
• InChI Key： LYWLGBOIDJJMLS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C2C=CC=CC=21

Computed Properties

• Exact Mass: 274.956
• Monoisotopic Mass: 274.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9